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Compound of Interest

Compound Name: 1H-indole-5-carbaldehyde oxime
CAS No.: 1018038-45-3; 1402390-75-3
Cat. No.: B2818810
Get Quote
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Executive Summary

The indole scaffold remains one of the most privileged structures in medicinal chemistry,
serving as the core for tryptophan, serotonin, and countless alkaloids. However, the
functionalization of the indole-3-position with an oxime moiety (—C=N-OH), particularly when
coupled with substitution at the 5-position, creates a unique pharmacophore with distinct
biological profiles.

This guide analyzes the technical potential of 5-substituted indole-3-oximes, distinguishing
them from their isatin (2-oxo0) counterparts. It details their synthesis, specific biological activities
(urease inhibition, anticancer kinase modulation, and antimicrobial efficacy), and the Structure-
Activity Relationships (SAR) that drive their potency.

Chemical Foundation & Rational Design
The Indole-Oxime Pharmacophore

The biological utility of the indole-3-oxime stems from the synergy between the lipophilic indole
core and the polar oxime group.
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o H-Bonding Capacity: The oxime group acts as both a hydrogen bond donor (via —OH) and
acceptor (via —N= and —O-), facilitating high-affinity binding to enzyme active sites (e.g., the
nickel center of urease).

» Electronic Tuning (The 5-Position): The 5-position of the indole ring is electronically coupled
to the N1 nitrogen but sterically distinct from the C3 binding motif. Substituting this position
allows researchers to modulate the electron density of the indole ring without disrupting the
primary pharmacophore binding at C3.

Structural Distinction

It is critical to distinguish between the two primary classes of indole oximes:
¢ Indole-3-carboxaldehyde oximes: Derived from formylated indoles. (Focus of this guide).

e |satin-3-oximes: Derived from isatin (1H-indole-2,3-dione). These possess a C2 carbonyl
group, altering their solubility and acidity.

Validated Synthesis Protocol

To ensure reproducibility, we present a standardized two-step synthesis route: Vilsmeier-Haack
Formylation followed by Oximation.
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Figure 1: General synthetic pathway for 5-substituted indole-3-oximes.

Detailed Protocol: Synthesis of 5-Bromoindole-3-
Carboxaldehyde Oxime

Reference Standard: Adapted from Method C (Search Result 1.1, 1.3)
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Step 1: Formylation (Vilsmeier-Haack)

Reagents: 5-Bromoindole (1.0 eq), POCIs (1.2 eq), DMF (excess).

Procedure: Add POCIs dropwise to DMF at 0-5°C to generate the Vilsmeier reagent. Add 5-
bromoindole solution (in DMF) slowly. Stir at RT for 1h, then heat to 80—90°C for 4—8h.

Workup: Pour onto crushed ice. Neutralize with saturated Na2COs (pH 8-9). The aldehyde
precipitates as a solid.[1] Filter, wash with water, and dry.

Checkpoint: Expect a melting point of ~204°C for the aldehyde intermediate.
Step 2: Oximation

e Reagents: 5-Bromoindole-3-carboxaldehyde (1.0 eq), Hydroxylamine hydrochloride
(NH20H-HClI, 5.0 eq), NaOH (5.0 eq).[2][3]

e Solvent: 95% Ethanol / Water (10:1 ratio).

e Procedure: Dissolve aldehyde in ethanol. Add NH20H-HCI. Add NaOH solution dropwise at
0°C. Stir at room temperature for 2—4 hours.

 Purification: Evaporate ethanol. Dilute with water.[3] Extract with Ethyl Acetate (x2).[3] Wash
organic layer with brine, dry over anhydrous Na=SOa4, and concentrate.

e Isomer Note: The product typically forms as a mixture of syn (Z) and anti (E) isomers. Anti
isomers are often thermodynamically more stable.

Biological Activity Profiles
Enzyme Inhibition: Urease (Helicobacter pylori)

One of the most potent applications of 5-substituted indole-3-oximes is the inhibition of urease,
a nickel-dependent metalloenzyme crucial for H. pylori survival in the stomach.

e Mechanism: The oxime oxygen and nitrogen coordinate with the nickel ions in the urease
active site, preventing urea hydrolysis.

o Key Data:
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o 5-H (Unsubstituted): Moderate activity.
o N-Benzyl-5-H derivative: ICso = 0.034 mM (Potent).

o Activity Trend: N-substitution combined with 5-position electron modulation enhances
binding affinity significantly compared to standard thiourea (ICso = 0.23 mM).

Anticancer Potential: Kinase Inhibition & Apoptosis

Indole oximes, particularly indirubin-3'-oximes (a structural cousin) and 5-fluoroindole-3-
oximes, exhibit cytotoxicity against lung (A549) and breast (MCF-7) cancer lines.

e Target: Cyclin-Dependent Kinases (CDKs) and VEGFR-2.[4]
e Mechanism:

o ATP Competition: The oxime moiety mimics the adenine ring of ATP, binding to the kinase
hinge region.

o Apoptosis Induction: Downregulation of Bcl-2 and upregulation of Bax/Caspase-3.

o G-Quadruplex Binding: 5-Nitroindole derivatives have been shown to stabilize c-Myc G-
guadruplex DNA, repressing oncogene transcription.

Antimicrobial Activity[5][6]

e Spectrum: Gram-positive bacteria (S. aureus) are generally more susceptible than Gram-
negative strains.

e 5-Bromo Effect: The introduction of bromine at C5 significantly increases lipophilicity (LogP),
enhancing cell membrane penetration. 5-bromoindole-3-oximes show MIC values
comparable to standard antibiotics in resistant strains.

Structure-Activity Relationship (SAR) Map

The following diagram illustrates how specific substitutions at the 5-position modulate biological
outcomes.
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Figure 2: Structure-Activity Relationship (SAR) of 5-substituted indole-3-oximes.

Quantitative Data Summary

Table 1. Comparative Biological Activity of Selected Derivatives

Compound
L Target | Assay
Derivative

Activity Metric

Reference
Standard

Indole-3-carbaldehyde

) Urease (H. pylori) ICs0: ~0.15 mM Thiourea (0.23 mM)
oxime
N-Benzyl-Indole-3- ) ) )

) Urease (H. pylori) ICs0: 0.034 mM Acetohydroxamic acid
oxime
5-Bromo-isatin-3- S. aureus ) )

] ) ) MIC: 0.35-1.25 pyg/mL  Ciprofloxacin
oxime (Antibacterial)

5-Fluoro-indirubin-3'- CDK2/Cyclin E

) ICs0: 2.16 NM Staurosporine
oxime (Cancer)
5-Nitroindole
o c-Myc G4 DNA K_d: ~2.0 uM TMPyP4
derivative
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Future Outlook

The field is moving toward hybridization. Current research highlights the potential of:
 Indole-Oxime-Polyamine Conjugates: To enhance transport across bacterial membranes.

e Ruthenium(Il) Complexes: Using the indole oxime as a ligand to create metallodrugs with
improved stability and ROS-generation capabilities for cancer therapy.

o PROTACS: Utilizing the indole core to recruit E3 ligases for targeted protein degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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